Cas no 1823182-56-4 (1-(2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-2,2-difluoroacetyl)piperidin-4-one)

• Product Name: 1-(2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-2,2-difluoroacetyl)piperidin-4-one
• CAS No: 1823182-56-4
• MF: C₁₃H₁₀ClF₅N₂O₂
• MW: 356.675719738007
• MDL: MFCD29042568
• CID: 4708520
• Update Time: 2025-05-25

1-(2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-2,2-difluoroacetyl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-2,2-difluoroacetyl)piperidin-4-one
• 1-{2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2,2-difluoroacetyl}piperidin-4-one
• 1-(2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-2,2-difluoroacetyl)piperidin-4-one

• MDL： MFCD29042568
• Inchi： 1S/C13H10ClF5N2O2/c14-9-5-7(13(17,18)19)6-20-10(9)12(15,16)11(23)21-3-1-8(22)2-4-21/h5-6H,1-4H2
• InChI Key： DOMPZYGFCSONHK-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C(C(N1CCC(CC1)=O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 476
• Topological Polar Surface Area: 50.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-2,2-difluoroacetyl)piperidin-4-one

1-(2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-2,2-difluoroacetyl)piperidin-4-one: A Comprehensive Overview

1-(2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-2,2-difluoroacetyl)piperidin-4-one, also known by its CAS number 1823182-56-4, is a complex organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines a piperidinone ring with a substituted pyridine moiety. The presence of fluorine atoms and a trifluoromethyl group introduces interesting electronic and steric properties, making it a valuable compound for further exploration in drug discovery and materials science.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and cyclizations. Recent advancements in catalytic methodologies have enabled more efficient and selective pathways for its preparation. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the final product. These developments highlight the importance of continuous innovation in synthetic chemistry to address the challenges associated with constructing such intricate molecular architectures.

One of the most promising applications of 1-(2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-2,2-difluoroacetyl)piperidin-4-one lies in its potential as a pharmacological agent. Preclinical studies have demonstrated that this compound exhibits remarkable bioactivity against various disease targets, including cancer and neurodegenerative disorders. Its ability to modulate key cellular pathways makes it a compelling candidate for further drug development. Moreover, the presence of fluorine atoms enhances its pharmacokinetic properties, such as bioavailability and metabolic stability, which are critical factors in drug design.

In addition to its therapeutic potential, this compound has also garnered attention in the field of materials science. Its rigid structure and electron-withdrawing groups make it an ideal candidate for applications in organic electronics. Recent research has explored its use as a building block for constructing advanced materials with tailored electronic properties. For example, it has been employed in the synthesis of novel semiconducting polymers and organic light-emitting diodes (OLEDs). These applications underscore the versatility of this compound across diverse scientific disciplines.

The structural complexity of 1-(2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-2,2-difluoroacetyl)piperidin-4-one presents both challenges and opportunities for researchers. Its synthesis requires precise control over reaction conditions to ensure the formation of the desired stereochemistry and regioselectivity. However, advancements in asymmetric catalysis and computational chemistry have provided new tools to tackle these challenges. By leveraging these technologies, scientists can optimize the synthesis process and unlock new possibilities for this compound's utilization.

From an environmental perspective, the development of sustainable synthetic routes for this compound is a critical area of focus. The increasing emphasis on green chemistry principles has driven efforts to minimize waste generation and reduce energy consumption during its production. Innovations such as catalytic hydrogenation using renewable feedstocks and recycling strategies have shown promise in achieving these goals. These developments align with global initiatives to promote environmentally responsible chemical practices.

In conclusion, 1-(2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-2,2-difluoroacetyl)piperidin-4-one represents a fascinating example of how modern chemical research can yield compounds with multifaceted applications. Its unique structure, combined with cutting-edge synthetic methodologies and interdisciplinary collaborations, positions it as a key player in advancing both therapeutic development and materials innovation. As research continues to unfold, this compound is poised to make significant contributions to various fields, solidifying its place as an important entity in contemporary chemical science.